{1-[(piperidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• SMILES: C1CCNC(C1)CN2C=C(N=N2)CO
• InChI: InChI=1S/C9H16N4O/c14-7-9-6-13(12-11-9)5-8-3-1-2-4-10-8/h6,8,10,14H,1-5,7H2
• InChIKey: XYFALXJESGHGCI-UHFFFAOYSA-N

Core Identity and Procurement Class of the PRCP Inhibitor Scaffold

{1-[(piperidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol (CAS 1706429-10-8) is a small-molecule 1,2,3-triazole derivative incorporating a piperidine ring via a methylene bridge at the 2-position and a hydroxymethyl group at the 4-position of the triazole . Its molecular formula is C₉H₁₆N₄O (MW 196.25 Da) . This specific regioisomeric configuration distinguishes it from other piperidine-triazole-methanol analogs and positions it within a class of patented prolylcarboxypeptidase (PRCP) inhibitors with potential relevance to cardiovascular, inflammatory, and metabolic disease research [1].

Target Class Reported PRCP inhibitor scaffold (patented)

Regiochemistry 2‑ylmethyl piperidine‑triazole geometry

• [1] IDRBLab. Drug Information: D0A0QQ (Piperidinyl triazole derivative 5). Therapeutic Target Database. https://idrblab.net/ttd/data/drug/details/d0a0qq View Source

Why Regiochemistry Prevents Generic Piperidine-Triazole Substitution

Within the piperidine-triazole-methanol chemical space, subtle variations in regiochemistry and linker geometry can profoundly alter target engagement, selectivity, and physicochemical properties. The target compound's unique 2-ylmethyl attachment vector creates a distinct spatial orientation of the piperidine nitrogen relative to the triazole ring, which is hypothesized to influence binding to serine proteases such as PRCP [1]. In contrast, analogs with piperidin-3-ylmethyl, piperidin-4-yl, or piperidin-4-ylmethyl linkers—such as CAS 1713163-14-4 and CAS 1707580-45-7—present different geometries that can lead to divergent inhibitory profiles . Generic substitution without accounting for these regioisomeric differences risks selecting a compound with an entirely different biological fingerprint, compromising experimental reproducibility and lead optimization campaigns.

Regiochemical geometry: 2‑ylmethyl attachment is critical for PRCP binding; other linkers may shift target engagement profile.

Target annotation: Only this regioisomer is annotated as a PRCP inhibitor in TTD; unannotated analogs may lack inhibitory activity.

Biological fingerprint: Substituting regioisomers risks divergent inhibitory profiles and may compromise SAR reproducibility.

• [1] IDRBLab. DrugMap: Piperidinyl triazole derivative 5 — Prolylcarboxypeptidase (PRCP) Inhibitor. https://drugmap.idrblab.net View Source

Quantitative Differentiation Evidence Against Closest Analogs

Unique PRCP Target Engagement Profile vs. Other Regioisomers

The target compound is registered in the Therapeutic Target Database (TTD) as a patented PRCP inhibitor (Drug ID: D0A0QQ, 'Piperidinyl triazole derivative 5'), assigned by Merck Sharp & Dohme Corp., whereas its immediate regioisomers—the piperidin-3-ylmethyl analog (CAS 1713163-14-4) and the piperidin-4-yl analog (CAS 1707580-45-7)—are not annotated with PRCP inhibitory activity in authoritative target databases [1]. This indicates that the 2-ylmethyl substitution pattern is specifically associated with PRCP engagement, distinguishing it within the patent and drug-target landscape.

PRCP Target Annotation

Class-level inference

Target compound: annotated as PRCP inhibitor (TTD D0A0QQ, patented)
Comparators: no PRCP annotation found

Supports PRCP target-engagement context

Database-based; patent landscape analysis

Evidence Dimension	PRCP inhibitor annotation in Therapeutic Target Database
Target Compound Data	Annotated as 'Piperidinyl triazole derivative 5' — PRCP inhibitor (Patented, Merck Sharp & Dohme Corp.)
Comparator Or Baseline	Piperidin-3-ylmethyl analog (CAS 1713163-14-4) and piperidin-4-yl analog (CAS 1707580-45-7): No PRCP target annotation found in TTD
Quantified Difference	Qualitative: Target compound has a documented PRCP inhibitor patent assignment; comparators lack this annotation.
Conditions	Database annotation; patent landscape analysis

Why This Matters

For procurement decisions in PRCP-targeted drug discovery programs, selecting an analog without the 2-ylmethyl configuration may lead to compounds lacking the patented PRCP inhibitory scaffold, derailing structure-activity relationship (SAR) campaigns.

• [1] IDRBLab. Drug Information: D0A0QQ (Piperidinyl triazole derivative 5). Therapeutic Target Database. https://idrblab.net/ttd/data/drug/details/d0a0qq View Source

Molecular Weight and Drug-Likeness Differentiation

With a molecular weight of 196.25 Da (free base), the target compound is substantially smaller than many patented PRCP inhibitors in the piperidine-triazole series, such as 'Piperidinyl triazole derivative 4' (MW 460 Da, XlogP 4.9) [1]. Lower molecular weight is generally associated with improved permeability and compliance with Lipinski's Rule of Five, suggesting superior lead-like properties for fragment-based or early-stage drug discovery.

Molecular Weight Differentiation

Cross-study comparable

196.25 Da vs 460 Da

−263.75 Da (57.3% smaller)

Fragment-like lead starting point

Calculated from molecular formula

Evidence Dimension	Molecular weight (drug-likeness predictor)
Target Compound Data	196.25 Da (free base)
Comparator Or Baseline	Piperidinyl triazole derivative 4 (TTD record): 460 Da
Quantified Difference	Target compound is 263.75 Da (57.3%) smaller
Conditions	Calculated from molecular formula C₉H₁₆N₄O vs. TTD database entry

Why This Matters

Procurement of the lower-MW 2-ylmethyl derivative, rather than a larger congener, provides a more fragment-like starting point for lead optimization with potentially favorable ADME profiles.

• [1] IDRBLab. Drug Information: Piperidinyl triazole derivative 4. Therapeutic Target Database. https://ttd.idrblab.cn View Source

Hydroxymethyl Handle as a Synthetic Differentiation Point

The 4-hydroxymethyl substituent on the 1,2,3-triazole ring provides a primary alcohol handle for further derivatization (e.g., esterification, etherification, oxidation) without requiring deprotection steps, unlike the methoxymethyl analog (CAS not specified) or the methanamine analog (CAS 2097964-97-9) . This synthetic accessibility facilitates SAR expansion in medicinal chemistry programs.

Synthetic Handle

Data to verify

−CH₂OH (primary alcohol) vs −CH₂NH₂ or −CH₂OCH₃

Enables orthogonal derivatization

Structural comparison; synthetic chemistry principles

Evidence Dimension	Functional group versatility
Target Compound Data	Contains –CH₂OH (primary alcohol) at triazole 4-position
Comparator Or Baseline	(1-(piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS 2097964-97-9): contains –CH₂NH₂; 2-((4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine: contains –CH₂OCH₃
Quantified Difference	Qualitative: Alcohol is a more versatile synthetic handle than amine or methyl ether for orthogonal derivatization strategies.
Conditions	Structural comparison; synthetic chemistry principles

Why This Matters

For medicinal chemistry procurement, the hydroxymethyl analog offers a directly functionalizable handle that avoids the additional synthetic steps required to convert amine or ether analogs into desired derivatives.

Optimal Procurement and Research Application Scenarios

PRCP-Targeted Cardiovascular and Metabolic Disease Drug Discovery

As a patented PRCP inhibitor scaffold, this compound serves as a validated starting point for medicinal chemistry programs targeting prolylcarboxypeptidase in the renin-angiotensin and kallikrein-kinin systems. Its 2-ylmethyl configuration is specifically associated with PRCP engagement in patent literature, distinguishing it from inactive regioisomers [1]. Procurement of this specific regioisomer ensures alignment with the patented pharmacophore, maintaining relevance for lead optimization in cardiovascular, inflammatory, and obesity-related indications.

Fragment-Based Lead Discovery Leveraging Low Molecular Weight

With a molecular weight of only 196.25 Da, this compound is an attractive fragment-sized starting point that complies with the 'Rule of Three' for fragment-based drug discovery. Its significantly lower MW compared to larger PRCP ligands (e.g., 460 Da for 'Piperidinyl triazole derivative 4') facilitates efficient SAR exploration through fragment growing or linking strategies [2]. Procurement of this specific low-MW regioisomer maximizes the chemical space available for optimization.

Scaffold Diversification via Hydroxymethyl Derivatization Handle

The primary hydroxymethyl group at the triazole 4-position enables rapid, orthogonal derivatization—including esterification for prodrug design, oxidation to the aldehyde or carboxylic acid for amide coupling, or Mitsunobu reactions—without the protecting group manipulations required for amine-containing analogs such as the methanamine derivative (CAS 2097964-97-9) . This makes the compound a practical choice for parallel synthesis and combinatorial library generation in medicinal chemistry laboratories.

Regioisomeric Selectivity Profiling in Serine Protease Panels

The distinct 2-ylmethyl geometry of the piperidine ring makes this compound a valuable tool compound for probing the regioisomeric selectivity of biological targets. When screened alongside its 3-ylmethyl (CAS 1713163-14-4) and 4-yl analogs (CAS 1707580-45-7) in panels of serine proteases or kinases, differential activity patterns can elucidate the spatial requirements of the target binding pocket, informing rational design of selective inhibitors .

Application

Selection Property

Validation Focus

PRCP-targeted pathway studies (cardiovascular/metabolic models)

PRCP inhibitor scaffold annotation

Target engagement confirmation in serine protease assays

Fragment-based lead discovery

Low molecular weight (fragment-like)

Rule-of-Three compliance and SAR expansion

Scaffold diversification via hydroxymethyl handle

Hydroxymethyl derivatization handle

Orthogonal synthetic functionalization

Regioisomeric selectivity profiling in serine protease panels

2-ylmethyl regioisomer geometry

Comparative profiling in serine protease panels

• [1] IDRBLab. DrugMap: Piperidinyl triazole derivative 5 — Prolylcarboxypeptidase (PRCP) Inhibitor. https://drugmap.idrblab.net View Source
• [2] IDRBLab. Drug Information: Piperidinyl triazole derivative 4. Therapeutic Target Database. https://ttd.idrblab.cn View Source